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Compound of Interest

Compound Name: Glioroseinol

Cat. No.: B10823423

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glioroseinol is a fungal metabolite originating from the genus Gliocladium. With the molecular
formula C10H1604, this natural product is structurally related to gliorosein. While its full range
of physical, chemical, and biological properties is still under investigation, this document
summarizes the currently available information and outlines the general methodologies
pertinent to the study of such fungal metabolites. This guide is intended to serve as a
foundational resource for researchers interested in the potential applications of Glioroseinol in
drug discovery and development.

Physicochemical Properties

Currently, detailed quantitative data on the physical and chemical properties of Glioroseinol
are not extensively available in publicly accessible scientific literature. The information is
primarily limited to data from commercial suppliers and chemical databases.

Table 1: Physical and Chemical Properties of Glioroseinol
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Property Value Source/Comment
Molecular Formula C10H1604 PubChem
Molecular Weight 200.23 g/mol Calculated from formula
CAS Number 2673270-41-0 MedchemExpress, InvivoChem
) Based on commercial
Appearance Solid (presumed) o N
availability in mg quantities
Storage Temperature -20°C Cayman Chemical[1]
Stability =>4 years Cayman Chemical[1]
Purity >95% by HPLC Available from some suppliers
- Soluble in some organic Indicated by the availability of
Solubility ]
solvents stock solutions (e.g., 1 mM)[2]

Chemical Structure

Glioroseinol is a derivative of gliorosein. The structure of gliorosein has been identified as (+)-
trans-2,3-dimethoxy-5,6-dimethylcyclohex-2-ene-1,4-dione. The exact structural modification
that differentiates Glioroseinol from gliorosein is not detailed in the currently available
literature.

Experimental Protocols

Detailed experimental protocols for the specific isolation, synthesis, and biological analysis of
Glioroseinol are not available in the reviewed literature. However, this section provides
generalized methodologies that are commonly employed for the study of fungal metabolites like
Glioroseinol and its parent compound, gliorosein, which is isolated from Gliocladium.

General Protocol for Isolation and Purification of Fungal
Metabolites

This protocol is a representative workflow for the extraction and isolation of secondary
metabolites from fungal cultures.
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Diagram 1: Generalized Experimental Workflow for Fungal Metabolite Isolation
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Fungal Cultivation

Inoculation of Gliocladium sp. in liquid medium

:

Incubation for several weeks

Extrdction

Separation of mycelium and culture filtrate

:

Solvent extraction of filtrate (e.g., with ethyl acetate)

Purification

Crude Extract

:

Column Chromatography (e.g., Silica Gel)

'

Further purification (e.g., TLC, HPLC)

:

Pure Glioroseinol
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(Pure GlioroseinoD

:

Gn vitro screening (e.g., cytotoxicity, antimicrobial assays))

:

Identification of 'hit" activity

Mechanism of action studies
(Target identification)
(Signaling pathway analysis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Glioroseinol: A Fungal
Metabolite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10823423#physical-and-chemical-properties-of-
glioroseinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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